2-(2'-Furyl)-5-methylpyrazine

• CAS RN: 27610-38-4
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-(furan-2-yl)-5-methylpyrazine
• InChI: InChI=1S/C9H8N2O/c1-7-5-11-8(6-10-7)9-3-2-4-12-9/h2-6H,1H3
• InChI Key: UTWJJSZAHQEJAT-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=N1)C2=CC=CO2
• synonyms: 2-(2-Furanyl)-5-methylpyrazine

Description

2-(2'-Furyl)-5-methylpyrazine is a heterocyclic compound that has been widely studied for its potential applications in various fields of research. It is a pyrazine derivative that contains a furan ring and a methyl group at the 5th position of the pyrazine ring. This compound has been found to have a number of interesting properties that make it a useful tool for scientific investigation. In

Scientific Research Applications

2-(2'-Furyl)-5-methylpyrazine has been studied for its potential applications in a number of different scientific fields. In the field of food science, it has been found to have a significant impact on the aroma and flavor of various food products. It has also been studied for its potential use as a biomarker for certain diseases, such as lung cancer. In addition, it has been found to have potential applications in the development of new drugs and therapies.

Mechanism Of Action

The mechanism of action of 2-(2'-Furyl)-5-methylpyrazine is not yet fully understood. However, it is believed to act on certain receptors in the brain and nervous system, resulting in changes in behavior and physiological responses.

Biochemical And Physiological Effects

Studies have shown that 2-(2'-Furyl)-5-methylpyrazine has a number of biochemical and physiological effects. It has been found to have an impact on the levels of certain neurotransmitters in the brain, as well as on the levels of certain hormones in the body. It has also been found to have an impact on the immune system, with some studies suggesting that it may have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One advantage of using 2-(2'-Furyl)-5-methylpyrazine in lab experiments is that it is a relatively stable compound that can be easily synthesized. It also has a number of interesting properties that make it a useful tool for scientific investigation. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to interpret some of the results of experiments.

Future Directions

There are a number of future directions for research on 2-(2'-Furyl)-5-methylpyrazine. One area of interest is its potential use in the development of new drugs and therapies. Another area of interest is its potential use as a biomarker for certain diseases. Additionally, further research is needed to fully understand its mechanism of action and its impact on the body. Overall, 2-(2'-Furyl)-5-methylpyrazine is a compound with a number of interesting properties that make it a valuable tool for scientific investigation.

Synthesis Methods

The synthesis of 2-(2'-Furyl)-5-methylpyrazine can be achieved through a number of different methods. One common method involves the reaction of 2-acetyl furan with hydrazine hydrate in the presence of a catalyst such as zinc chloride. This reaction results in the formation of 2-(2'-Furyl) hydrazine, which can then be further reacted with methyl iodide to produce 2-(2'-Furyl)-5-methylpyrazine.